Cas no 2229128-92-9 (4-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene)

• Product Name: 4-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene
• CAS No: 2229128-92-9
• MF: C₁₂H₁₂
• MW: 156.223683357239
• CID: 6321014
• PubChem ID: 17977253
• Update Time: 2025-10-29

4-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene
• 2229128-92-9
• EN300-1748133

• Inchi： 1S/C12H12/c1-2-5-10-6-3-7-11-8-4-9-12(10)11/h1,3,6-7H,4-5,8-9H2
• InChI Key： HTKWPVZIQWPMDN-UHFFFAOYSA-N
• SMILES： C1C2C(CC#C)=CC=CC=2CC1

Computed Properties

• Exact Mass: 156.093900383g/mol
• Monoisotopic Mass: 156.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene

Comprehensive Overview of 4-(Prop-2-yn-1-yl)-2,3-dihydro-1H-indene (CAS No. 2229128-92-9)

4-(Prop-2-yn-1-yl)-2,3-dihydro-1H-indene (CAS No. 2229128-92-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structure, offers a wide range of applications due to its reactivity and functional group versatility. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 4-(Prop-2-yn-1-yl)-2,3-dihydro-1H-indene.

Chemical Structure and Properties

The molecular formula of 4-(Prop-2-yn-1-yl)-2,3-dihydro-1H-indene is C₁₃H₁₄, and it has a molecular weight of 170.25 g/mol. The compound features a propargyl group (C≡C−CH₃) attached to the 4-position of a 2,3-dihydroindene ring. The presence of the propargyl group imparts unique reactivity to the molecule, making it an excellent precursor for various synthetic transformations. The 2,3-dihydroindene ring system provides additional stability and rigidity to the molecule, which can be advantageous in certain chemical reactions.

Synthesis Methods

The synthesis of 4-(Prop-2-yn-1-yl)-2,3-dihydro-1H-indene can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of indanone with propargyl bromide in the presence of a base such as potassium tert-butoxide (t-BuOK). This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Another approach involves the palladium-catalyzed coupling of indanone with propargyl alcohol or propargyl chloride. This method is particularly useful for large-scale synthesis due to its high yield and selectivity.

Applications in Medicinal Chemistry

In medicinal chemistry, 4-(Prop-2-yn-1-yl)-2,3-dihydro-1H-indene has shown promise as a building block for the synthesis of bioactive molecules. The propargyl group can be readily functionalized through click chemistry reactions, such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in drug discovery and development. Recent studies have demonstrated that derivatives of 4-(Prop-2-yn-1-yl)-2,3-dihydro-1H-indene exhibit potent biological activities against various targets, including enzymes and receptors involved in disease pathways.

Materials Science Applications

Beyond medicinal chemistry, 4-(Prop-2-yn-1-yl)-2,3-dihydro-1H-indene finds applications in materials science due to its ability to form conjugated systems and participate in polymerization reactions. For instance, it can be used as a monomer in the synthesis of conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The unique electronic structure of 4-(Prop-2-yinl)-2,3-dihydroindene allows for fine-tuning of bandgaps and other electronic parameters, making it a valuable material for advanced technological applications.

Current Research Trends

The latest research on 4-(Prop-2-yinl)-2,3-dihydroindene highlights its potential in developing novel therapeutic agents and advanced materials. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of 4-(Prop-yinl)-indene derivatives as inhibitors of a specific enzyme involved in cancer progression. The results showed that these compounds exhibited high potency and selectivity against the target enzyme, suggesting their potential as lead compounds for further drug development.

In another study published in Advanced Materials, researchers explored the use of 4-(Prop-yinl)-indene derivatives as building blocks for self-assembling supramolecular structures. These structures exhibited unique optical and electronic properties due to their well-defined architectures and strong intermolecular interactions. The findings suggest that 4-(Prop-yinl)-indene derivatives could be used to design novel materials with tailored functionalities for various applications.

Conclusion

In summary, 4-(Prop-yinl)-indene (CAS No. 2229128-92-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive building block for synthesizing bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific endeavors.